Cas no 155204-08-3 (1-(1,2-benzoxazol-3-yl)methanamine)

1-(1,2-benzoxazol-3-yl)methanamine is a versatile compound featuring a benzoxazol-3-yl substituent. It offers significant advantages in organic synthesis, including high purity and stability. This compound is suitable for the synthesis of biologically active molecules, pharmaceutical intermediates, and fine chemicals. Its unique structure and chemical properties make it a valuable tool for researchers in the fields of medicinal chemistry and material science.
1-(1,2-benzoxazol-3-yl)methanamine structure
155204-08-3 structure
Product Name:1-(1,2-benzoxazol-3-yl)methanamine
CAS No:155204-08-3
MF:C8H8N2O
MW:148.16192150116
MDL:MFCD19205016
CID:2101742
PubChem ID:12279194
Update Time:2025-06-20

1-(1,2-benzoxazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisoxazole-3-methanamine
    • 1,2-benzoxazol-3-ylmethanamine
    • Benzo[d]isoxazol-3-ylmethanamine
    • C-Benzo[d]isoxazol-3-yl-methylamine
    • 1-(1,2-benzoxazol-3-yl)methanamine
    • FGA20408
    • DB-345480
    • NJPJEUXBRLCEDZ-UHFFFAOYSA-N
    • SCHEMBL2372821
    • 1,2-Benzisoxazole-3-methylamine
    • (1,2-benzoxazol-3-yl)methanamine
    • F8880-0522
    • Z1203581810
    • AKOS006341817
    • 3-(Aminomethyl)benzo[d]isoxazole
    • 3-(Aminomethyl)-1,2-benzisoxazole
    • CS-0447225
    • 155204-08-3
    • EN300-113103
    • 825-565-8
    • SB33893
    • VS-0223
    • MDL: MFCD19205016
    • Inchi: 1S/C8H8N2O/c9-5-7-6-3-1-2-4-8(6)11-10-7/h1-4H,5,9H2
    • InChI Key: NJPJEUXBRLCEDZ-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C(CN)=N1

Computed Properties

  • Exact Mass: 148.063662883Da
  • Monoisotopic Mass: 148.063662883Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 52.1Ų

Experimental Properties

  • Boiling Point: 296.0±15.0℃ at 760 mmHg

1-(1,2-benzoxazol-3-yl)methanamine Security Information

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